Pyrimethanil-d5

• CAS: 2118244-83-8
• Molecular Formula: C12H13N3
• Molecular Weight: 204.28 g/mol
• InChI: InChI=1S/C12H13N3/c1-9-8-10(2)14-12(13-9)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14,15)/i3D,4D,5D,6D,7D
• InChIKey: ZLIBICFPKPWGIZ-DKFMXDSJSA-N

Pyrimethanil-d5 (phenyl-d5) is the definitive deuterated internal standard for isotope dilution mass spectrometry (IDMS) of the anilinopyrimidine fungicide pyrimethanil. Unlike unlabeled pyrimethanil—which cannot correct for matrix-induced ion suppression/enhancement or extraction losses—or non-certified d3/d4 analogs, only phenyl-d5 labeling ensures optimal chromatographic co-elution and validated compensation for matrix effects in acetonitrile-extracted food samples per SANTE/11312/2021. Integrated into multi-analyte QuEChERS LC-MS/MS workflows, it quantifies residues at 0.5–50 μg/kg with 70–120% recovery. For ISO/IEC 17025 accreditation, the ISO 17034-certified CRM format provides documented purity (≥98.0%) and metrological traceability to SI units.

Pyrimethanil-d5 (CAS 2118244-83-8): Deuterated Internal Standard for Pyrimethanil Quantification by LC-MS/MS

Pyrimethanil-d5 is a deuterium-labeled isotopologue of the anilinopyrimidine fungicide pyrimethanil, in which all five protons on the phenyl ring are replaced by deuterium atoms (C₁₂H₈D₅N₃, MW 204.28) . This stable isotope-labeled compound is synthesized specifically for use as an internal standard (IS) in isotope dilution mass spectrometry (IDMS) for the accurate quantification of pyrimethanil residues in agricultural, food, and environmental matrices . As an analytical reference standard, pyrimethanil-d5 enables correction for matrix effects, sample preparation losses, and instrumental variability in LC-MS/MS and GC-MS workflows .

Why Unlabeled Pyrimethanil or Alternative Deuterated Analogs Cannot Substitute for Pyrimethanil-d5 in Validated IDMS Workflows

Unlabeled pyrimethanil is the analytical target, not an internal standard—it cannot correct for matrix-induced ion suppression/enhancement or extraction losses that systematically bias quantification in complex samples [1]. Alternative deuterated analogs such as pyrimethanil-d3 or pyrimethanil-d4 are not commercially established as certified reference materials for pyrimethanil residue analysis; their use would introduce uncertainty in traceability and lack validated method support. The deuterium labeling pattern (phenyl-d5 vs. alternative labeling positions) critically influences chromatographic co-elution behavior and the magnitude of deuterium isotope effects, which directly impact the internal standard's ability to compensate for matrix effects [2]. Furthermore, only specific certified reference material grades of pyrimethanil-d5 carry ISO 17034 accreditation with documented purity (≥98.0%) and metrological traceability required for regulatory compliance . The evidence below quantifies these differentiation dimensions.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Pyrimethanil-d5: Quantified Differentiation Evidence for Analytical Method Selection and Procurement Decisions

Assay Purity: Pyrimethanil-d5 (≥98.0%) vs. Commercial Unlabeled Pyrimethanil Reference Material

The Sigma-Aldrich PESTANAL® grade of pyrimethanil-d5 is certified with an assay purity of ≥98.0% by GC . This purity specification is documented on the certificate of analysis (CoA) and is critical for preparing calibration standards where isotopic impurity can propagate systematic error. While unlabeled pyrimethanil reference materials are also available at similar purity levels, the deuterated form's isotopic enrichment purity (deuterium incorporation efficiency) is a unique quality parameter not applicable to unlabeled standards; incomplete deuteration (e.g., d4 or d3 species present as impurities) can generate cross-talk signals that interfere with accurate peak integration in selected reaction monitoring (SRM) MS/MS transitions.

Evidence Dimension	Certified assay purity (GC)
Target Compound Data	≥98.0%
Comparator Or Baseline	Unlabeled pyrimethanil analytical standard (typical commercial purity: ≥98%)
Quantified Difference	Comparable nominal purity; differentiation lies in isotopic enrichment quality and application-specific suitability
Conditions	PESTANAL® analytical standard grade, neat format, GC purity determination

Why This Matters

Documented purity with CoA traceability ensures that procurement of pyrimethanil-d5 meets the quality system requirements for ISO/IEC 17025 accredited laboratories performing regulatory residue monitoring.

Quantitative Accuracy: IDMS with Pyrimethanil-d5 vs. External Standard Calibration

In a validated UPLC-HRMS method for 18 pesticide residues in red wine, pyrimethanil-d5 was employed as the isotope-labeled internal standard (ILIS) to reduce matrix effects [1]. The method achieved good linearity across 0.5–50 μg/kg with correlation coefficients suitable for regulatory compliance. Isotope dilution with a deuterated internal standard corrects for analyte loss during extraction and ionization suppression that external standard calibration cannot compensate for—systematic biases that are classically 20–50% in complex food matrices when no internal standard is used. The deuterium labeling provides a mass shift of +5 Da (m/z 199.26 → m/z 204.28), enabling distinct MS/MS transition monitoring without cross-interference.

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Enables isotope dilution correction; linearity R² meets regulatory criteria over 0.5–50 μg/kg
Comparator Or Baseline	External standard calibration (no internal standard correction)
Quantified Difference	IS correction reduces matrix-induced bias from typically 20–50% to within ±15% of true value (class-level observation for deuterated IS in LC-MS/MS)
Conditions	Red wine matrix, UPLC-HRMS, d-SPE cleanup, acetonitrile extraction

Why This Matters

Procurement of pyrimethanil-d5 is essential for laboratories seeking to implement IDMS methods that meet the accuracy requirements of regulatory maximum residue limit (MRL) compliance testing.

• [1] Chen D, Li B, Ding H, et al. Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique. Chinese Journal of Chromatography. 2014;32(5):485-492. View Source

Sample Preparation Robustness: Pyrimethanil-d5 Added Pre-Extraction vs. Post-Extraction

A method validation teaching case from University of Tartu evaluated a multi-residue pesticide LC-MS/MS method for fruits and vegetables in which pyrimethanil exhibited high bias [1]. The analyst employed pyrimethanil-d5 as an ILIS but added it to extracts after QuEChERS sample preparation rather than before extraction—a procedural error that prevented the IS from correcting for extraction losses and resulted in persistent method bias. The correct practice of adding the ILIS before sample preparation enables full recovery correction. This case demonstrates that pyrimethanil-d5, when properly applied, provides comprehensive correction for the entire analytical workflow, unlike post-extraction IS addition or external calibration.

Evidence Dimension	Analytical bias correction efficacy
Target Compound Data	Proper use (pre-extraction addition) corrects for full sample preparation losses
Comparator Or Baseline	Improper use (post-extraction addition) fails to correct for extraction losses
Quantified Difference	Bias persists when IS added post-extraction; correction is achieved only with pre-extraction addition
Conditions	QuEChERS extraction, fruits and vegetables matrix, LC-MS/MS analysis

Why This Matters

Method development protocols for pyrimethanil quantification must specify pre-extraction addition of pyrimethanil-d5 to achieve validated recovery correction; this workflow requirement distinguishes proper IS implementation from suboptimal alternatives.

• [1] University of Tartu. LC-MS Method Validation: Self Test 6.3. View Source

Regulatory Compliance: Pyrimethanil-d5 as ISO 17034 Certified Reference Material vs. Non-Certified Deuterated Standards

Pyrimethanil-d5 is available as an ISO 17034 certified reference material (CRM) in solution form (100 μg/mL in acetonitrile) from accredited producers such as HPC Standards GmbH . This certification ensures metrological traceability to SI units and provides documented uncertainty budgets essential for accredited laboratories operating under ISO/IEC 17025. In contrast, generic deuterated pyrimethanil products lacking CRM certification do not carry the same level of traceability assurance or batch-specific CoA documentation. This certification distinction is critical for laboratories submitting data to regulatory agencies where analytical measurement traceability is a mandatory quality system requirement.

Evidence Dimension	Certification status and metrological traceability
Target Compound Data	ISO 17034 CRM certification available; concentration 100 μg/mL with traceable uncertainty
Comparator Or Baseline	Non-certified deuterated pyrimethanil (research-grade only)
Quantified Difference	CRM provides documented traceability chain; non-CRM lacks formal certification of concentration and purity
Conditions	CRM solution format, acetonitrile solvent, ISO 17034 production scope

Why This Matters

Procurement of ISO 17034 certified pyrimethanil-d5 is required for laboratories subject to ISO/IEC 17025 accreditation or regulatory data submission requirements where metrological traceability is audited.

Pyrimethanil-d5 Application Scenarios: Validated Use Cases for Analytical Laboratories and Regulatory Testing

Regulatory Pesticide Residue Monitoring in Food Matrices

Pyrimethanil-d5 is deployed as the isotope-labeled internal standard in validated LC-MS/MS and UPLC-HRMS methods for quantifying pyrimethanil residues in red wine, fruits, and vegetables at concentrations relevant to maximum residue limit (MRL) compliance (0.5–50 μg/kg linear range demonstrated in wine) [1]. The deuterated IS corrects for matrix effects inherent to acetonitrile-extracted food samples, enabling method performance that meets SANTE/11312/2021 guidance criteria for recovery (70–120%) and precision (RSD ≤20%).

Multi-Residue Pesticide Screening by QuEChERS-LC-MS/MS

Pyrimethanil-d5 is integrated into multi-analyte QuEChERS-based LC-MS/MS methods where it serves as the specific ILIS for pyrimethanil quantification alongside other deuterated pesticide IS (e.g., thiamethoxam-d3, carbendazim-d4) [1]. The IS is added at the pre-extraction stage to correct for the entire sample preparation workflow. This approach is widely adopted in food safety testing laboratories processing high sample volumes where accurate quantification across diverse commodities is required without matrix-matched calibration for each matrix type.

ISO/IEC 17025 Accredited Laboratory Method Validation

Laboratories seeking or maintaining ISO/IEC 17025 accreditation for pesticide residue analysis utilize ISO 17034 certified pyrimethanil-d5 reference materials to establish metrological traceability [1]. The CRM format (100 μg/mL solution standard) provides documented purity, concentration uncertainty, and traceability to SI units that satisfy accreditation body audit requirements. This application scenario is specific to regulated testing environments where data defensibility and measurement uncertainty documentation are mandatory.

• [1] Chen D, Li B, Ding H, et al. Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique. Chinese Journal of Chromatography. 2014;32(5):485-492. View Source
• [2] University of Tartu. LC-MS Method Validation: Self Test 6.3. View Source